Cas no 2097946-35-3 (2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid)

• Product Name: 2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid
• CAS No: 2097946-35-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5722305
• PubChem ID: 121203809
• Update Time: 2025-05-23

2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid
• 2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid

• Inchi： 1S/C12H21NO4/c1-9(11(15)16)13-5-2-4-12(8-13)7-10(14)3-6-17-12/h9-10,14H,2-8H2,1H3,(H,15,16)
• InChI Key： NMXCFYJEDGJYCX-UHFFFAOYSA-N
• SMILES： O1CCC(CC21CN(C(C(=O)O)C)CCC2)O

Additional information on 2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid

Introduction to 2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid (CAS No. 2097946-35-3)

2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid, with the CAS number 2097946-35-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a hydroxy group and an oxacyclic ring, making it a promising candidate for various therapeutic applications.

The spirocyclic nature of this compound is particularly noteworthy due to its potential to enhance the pharmacokinetic properties of drug molecules. Spirocycles are known to improve the bioavailability, metabolic stability, and brain penetration of drugs, which are crucial factors in the development of effective pharmaceuticals. Recent studies have shown that compounds with spirocyclic structures can exhibit enhanced binding affinities to specific biological targets, thereby increasing their therapeutic efficacy.

2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid has been extensively studied for its potential as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neurons, and there is a critical need for effective treatments to halt or reverse this process. Research has indicated that this compound can modulate key signaling pathways involved in neuronal survival and function, making it a valuable candidate for further investigation.

In addition to its neuroprotective properties, 2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid has shown promise in anti-inflammatory and antioxidant activities. Inflammation and oxidative stress are common underlying factors in many chronic diseases, including cardiovascular disease and diabetes. The ability of this compound to reduce inflammation and oxidative damage could have significant implications for the treatment of these conditions.

The hydroxy group present in the structure of 2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid plays a crucial role in its biological activity. Hydroxy groups can participate in hydrogen bonding and other intermolecular interactions, which can enhance the compound's binding affinity to target proteins. This feature is particularly important in drug design, where optimizing the interaction between a drug molecule and its target is essential for achieving therapeutic effects.

The oxacyclic ring in the structure of 2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid contributes to its unique chemical properties. Oxacyclic rings are known to confer rigidity and conformational stability to molecules, which can improve their pharmacological profiles. This rigidity can also help reduce metabolic degradation, thereby extending the half-life of the compound in vivo.

Recent advancements in computational chemistry have facilitated the study of 2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid at the molecular level. Molecular dynamics simulations have provided insights into the conformational behavior of this compound and its interactions with biological targets. These simulations have helped researchers understand how subtle changes in the molecular structure can affect the compound's biological activity, guiding the rational design of more potent derivatives.

Clinical trials involving 2-(4-Hydroxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)propanoic acid are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. Further clinical studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, 2-(4-Hydroxy-1-oaxa-aazaspiro[5.a]undecan-aayl)propanoic acid (CAS No. 2097946-a5-a) represents a promising advancement in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure, combined with its hydroxy group and oxacyclic ring, endows it with a range of biological activities that make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.